Cas no 2229355-04-6 (1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-one
• CAS No: 2229355-04-6
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• CID: 6194167
• PubChem ID: 165701876
• Update Time: 2025-10-31

1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-one
• EN300-1945387
• 2229355-04-6

• Inchi： 1S/C9H6BrF3O2/c1-15-8-5(7(14)9(12)13)2-4(10)3-6(8)11/h2-3,9H,1H3
• InChI Key： LMJUUXBIKVYCHM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(C(F)F)=O)C=1)OC)F

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-one

1-(5-Bromo-3-Fluoro-2-Methoxyphenyl)-2,2-Difluoroethan-1-One: A Comprehensive Overview

1-(5-Bromo-3-Fluoro-2-Methoxyphenyl)-2,2-Difluoroethan-1-One (CAS No. 2229355-04-6) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of ketones and features a unique combination of halogen substituents, making it a valuable molecule for various research and development applications. The CAS No. 2229355-04-6 identifier uniquely distinguishes this compound within the chemical literature, ensuring accurate referencing and identification.

The molecular structure of 1-(5-Bromo-3-Fluoro-2-Methoxyphenyl)-2,2-Difluoroethan-1-One is characterized by a phenyl ring substituted with bromine, fluorine, and methoxy groups. The ketone functional group at the 1-position further enhances its chemical reactivity and potential for use in synthetic chemistry. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

One of the most notable aspects of this compound is its fluorine content, which plays a crucial role in modulating its physicochemical properties. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as bioavailability. In line with this, researchers have explored the use of 1-(5-Bromo-3-Fluoro-2-Methoxyphenyl)-2,2-Difluoroethan-1-One in drug design, particularly in the creation of kinase inhibitors and other enzyme-targeting molecules. These applications underscore its potential in advancing therapeutic interventions for diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-(5-Bromo-3-Fluoro-2-Methoxyphenyl)-2,2-Difluoroethan-1-One involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Subsequent steps include oxidation to form the ketone group and halogenation to introduce the bromine and fluorine substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing emphasis on sustainable chemical practices.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For instance, it has shown selective inhibition against certain protein kinases, which are key players in cellular signaling pathways associated with cancer progression. Additionally, its ability to penetrate cellular membranes effectively makes it a candidate for targeted drug delivery systems. These findings are supported by cutting-edge research methodologies such as high-throughput screening and computational modeling.

The structural versatility of 1-(5-Bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethanone also lends itself to applications beyond pharmacology. For example, it has been investigated as a building block in materials science for constructing advanced polymers with tailored electronic properties. This dual functionality highlights its significance across diverse scientific disciplines.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the purity and structure of this compound. These tools enable precise characterization, ensuring that researchers can rely on accurate data for their studies. Furthermore, advances in chromatographic separation methods have improved the scalability of its production, addressing the growing demand from both academic and industrial sectors.

In conclusion, 1-(5-Bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethanone (CAS No. 2229355-04-6) stands out as a pivotal molecule in contemporary chemical research. Its unique structure and functional groups make it an invaluable tool for advancing drug discovery and materials innovation. As research continues to unravel its full potential, this compound is poised to play an increasingly important role in shaping future scientific breakthroughs.